Cas no 1185177-94-9 (1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine Hydrochloride)

• Product Name: 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine Hydrochloride
• CAS No: 1185177-94-9
• MF: C₅H₇ClF₃N₃
• MW: 201.577389955521
• MDL: MFCD04967266
• CID: 1003721
• PubChem ID: 44630918
• Update Time: 2025-04-20

1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-Trifluoro-ethyl)-1H-pyrazol-4-ylamine hydrochloride
• 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine hydrochloride
• J-003818
• AKOS024302110
• MS-20684
• MFCD04967266
• CS-0441854
• 1185177-94-9
• 1-(2,2,2-TRIFLUOROETHYL)PYRAZOL-4-AMINE HYDROCHLORIDE
• 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine--hydrogen chloride (1/1)
• DTXSID90660031
• 1-(2,2,2-Trifluoro-ethyl)-1H-pyrazol-4-ylamine hydrochloride, AldrichCPR
• F84165
• 1-(2,2,2-trifluoroethyl)pyrazol-4-amine;hydrochloride
• 1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-aminehydrochloride
• 1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine Hydrochloride

• MDL： MFCD04967266
• Inchi： 1S/C5H6F3N3.ClH/c6-5(7,8)3-11-2-4(9)1-10-11;/h1-2H,3,9H2;1H
• InChI Key： CCPZEKZRKUAUGD-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1C=C(C=N1)N)(F)F

Computed Properties

• Exact Mass: 201.0280594g/mol
• Monoisotopic Mass: 201.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

1-(2,2,2-Trifluoroethyl)-1H-pyrazol-4-amine Hydrochloride Security Information

• Hazard Category Code： 41-43
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：